Cas no 83740-64-1 (Pentanoic acid, 2-methoxy-2-methyl-)

• Product Name: Pentanoic acid, 2-methoxy-2-methyl-
• CAS No: 83740-64-1
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 668516
• PubChem ID: 10486991
• Update Time: 2025-04-19

Pentanoic acid, 2-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methoxy-2-methyl-
• 2-methoxy-2-methylpentanoic acid
• YVEADDJDZRMQMR-UHFFFAOYSA-N
• DTXSID10440630
• SCHEMBL1739828
• 83740-64-1
• AKOS017417911

• Inchi： 1S/C7H14O3/c1-4-5-7(2,10-3)6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： YVEADDJDZRMQMR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų